6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, 95%
Overview
Description
6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, also known as 6-APA, is an organic compound that has been studied for its potential applications in scientific research. It is a derivative of picolinic acid, an aromatic compound found in many plants, fungi, and bacteria. 6-APA has been used in a variety of laboratory experiments, primarily in the fields of biochemistry and physiology, due to its unique properties.
Scientific Research Applications
6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, 95% has been used in a variety of laboratory experiments, primarily in the fields of biochemistry and physiology. It has been used in studies of enzyme inhibition, protein-protein interactions, and signal transduction pathways. It has also been used in studies of gene expression, cell cycle regulation, and cancer cell growth. Additionally, 6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, 95% has been used in studies of the effects of drugs on the nervous system, as well as in studies of the effects of environmental toxins on the body.
Mechanism of Action
The mechanism of action of 6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, 95% is not fully understood. However, it is believed to interact with a variety of proteins and enzymes in the body. It is thought to inhibit the activity of certain enzymes, such as those involved in signal transduction pathways. Additionally, it is believed to interact with proteins involved in gene expression, cell cycle regulation, and cancer cell growth.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, 95% are not yet fully understood. However, it is believed to have a variety of effects on the body. It is thought to inhibit the activity of certain enzymes, such as those involved in signal transduction pathways. Additionally, it is believed to interact with proteins involved in gene expression, cell cycle regulation, and cancer cell growth. It has also been used in studies of the effects of drugs on the nervous system, as well as in studies of the effects of environmental toxins on the body.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, 95% in laboratory experiments is its high purity and yield. Additionally, it is relatively easy to synthesize in the laboratory, making it a cost-effective option for experiments. However, there are some limitations to using 6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, 95% in laboratory experiments. For example, it is not soluble in water, making it difficult to use in experiments that require aqueous solutions. Additionally, its mechanism of action is not fully understood, making it difficult to predict its effects in certain experiments.
Future Directions
There are a variety of potential future directions for 6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, 95% research. One potential direction is the development of new synthesis methods for 6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, 95%. Additionally, further research into the mechanism of action of 6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, 95% could lead to a better understanding of its effects on the body. Additionally, further research into its effects on the nervous system and environmental toxins could lead to new applications for 6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, 95% in the laboratory. Finally, further research into the biochemical and physiological effects of 6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, 95% could lead to new insights into its potential therapeutic applications.
Synthesis Methods
6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, 95% can be synthesized by a variety of methods. The most commonly used method is the reaction of 4-fluoro-3-methylphenyl isocyanate with picolinic acid. This reaction yields 6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid, 95% in high yield and purity. Other methods of synthesis include the reaction of 4-fluoro-3-methylphenyl bromide with picolinic acid, the reaction of 4-fluoro-3-methylphenylchloride with picolinic acid, and the reaction of 4-fluoro-3-methylphenyl sulfonyl chloride with picolinic acid.
properties
IUPAC Name |
6-amino-3-(4-fluoro-3-methylphenyl)pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FN2O2/c1-7-6-8(2-4-10(7)14)9-3-5-11(15)16-12(9)13(17)18/h2-6H,1H3,(H2,15,16)(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPMZXYCBDPKODI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=C(N=C(C=C2)N)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-3-(4-fluoro-3-methylphenyl)picolinic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
